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Introduction

AP20187 is a synthetic, cell-permeable small molecule that acts as a chemical inducer of

dimerization (CID).[1][2][3] It is a crucial tool in chemical genetics and synthetic biology for the

controlled, real-time regulation of protein-protein interactions. AP20187 functions by binding to

a specifically mutated version of the FK506-binding protein (FKBP), most commonly the F36V

mutant (FKBPF36V), with high specificity.[4] By fusing the FKBPF36V domain to a protein of

interest, researchers can induce homodimerization of the fusion protein upon the addition of

AP20187, thereby activating or modulating downstream signaling pathways and cellular

processes.[4][5] This technology has been widely applied to study a variety of biological events,

including signal transduction, apoptosis, and gene expression.[1][5]

This document provides detailed application notes and experimental protocols for the use of

AP20187 in in vitro cell culture settings, aimed at providing researchers, scientists, and drug

development professionals with the necessary information to effectively utilize this powerful

tool.
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The core of the AP20187 system lies in its ability to induce the dimerization of proteins that

have been genetically engineered to contain one or more FKBPF36V domains. AP20187, also

known as B/B Homodimerizer, is a bivalent ligand, meaning it has two binding sites for the

FKBPF36V domain.[4] When introduced to cells expressing FKBPF36V-fusion proteins,

AP20187 crosslinks two of these fusion proteins, initiating a downstream biological cascade

that is dependent on the specific proteins being dimerized.[1][6] This allows for precise

temporal control over cellular processes that are regulated by protein dimerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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